Cas no 17306-35-3 (ARSENAZO III)

• Product Name: ARSENAZO III
• CAS No: 17306-35-3
• MF: C₂₂H₁₈As₂N₄O₁₄S₂
• MW: 776.369924068451
• CID: 825026
• Update Time: 2025-04-19

ARSENAZO III Chemical and Physical Properties

Names and Identifiers

• ARSENAZO III
• AC1L4JN2
• AC1Q5A83
• AR-1K9422
• Arsenenite
• Arsinooxy, oxo-
• metaarsenite
• ARSENAZO 3
• ARSENAZO III BECKMAN
• ArsenazoIII,freeacid
• 2,7-BIS(2-ARSONOPHENYLAZO)CHROMOTROPIC ACID
• 2,7-BIS(2-ARSONOPHENYLAZO)-1,8-DIHYDROXYNAPHTHALINE-3,6-DISULFONIC ACID
• 2,7-BIS(2-ARSONOPHENYLAZO)-1,8-DIHYDROXYNAPHTHALENE-3,6-DISULFONIC ACID
• 2,7-DI-O-(ARSONOPHENYLAZO)-1,8-DIHYDROXYNAPHTHALENE-3,6-DISULFONIC ACID
• O-(1 8-DIHYDROXY-3 6-DISULFONAPHTHYLENE-2 7-BISAZO)BISBENZENEARSONIC ACID

• Inchi： 1S/C22H18As2N4O14S2/c29-21-18-11(9-16(43(37,38)39)19(21)27-25-14-7-3-1-5-12(14)23(31,32)33)10-17(44(40,41)42)20(22(18)30)28-26-15-8-4-2-6-13(15)24(34,35)36/h1-10,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： UQHVTNUJRKELCE-NBHCHVEOSA-N
• SMILES： C1(O)=C2C(C=C(S(O)(=O)=O)C(/N=N/C3=CC=CC=C3[As](O)(O)=O)=C2O)=CC(S(O)(=O)=O)=C1/N=N/C1=CC=CC=C1[As](O)(O)=O

Computed Properties

• Exact Mass: 107.91923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Purple brown powder
• PSA: 37.3
• Solubility: Soluble in water, the solution is rose red, green in concentrated sulfuric acid, and blue in alkaline solution